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Compound of Interest

Compound Name: 3-Bromopyrazine-2-carboxylic acid

Cat. No.: B1291621

An In-depth Technical Guide to 3-
Bromopyrazine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromopyrazine-2-carboxylic acid is a halogenated derivative of pyrazine-2-carboxylic acid.
The pyrazine ring is a core structure in various biologically active molecules and approved
pharmaceuticals. The introduction of a bromine atom and a carboxylic acid group to the
pyrazine scaffold offers a versatile platform for further chemical modifications, making it a
valuable building block in medicinal chemistry and drug discovery. This document provides a
comprehensive overview of its chemical structure, properties, and synthesis, tailored for
professionals in the research and development sector.

Chemical Structure and IUPAC Name

The chemical structure of 3-Bromopyrazine-2-carboxylic acid is characterized by a pyrazine
ring substituted with a bromine atom at the 3-position and a carboxylic acid group at the 2-
position.

IUPAC Name: 3-bromopyrazine-2-carboxylic acid

Chemical Structure:
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l=.Chemical structure of 3-Bromopyrazine-2-carboxylic acid

(Image source: Sigma-Aldrich)

Physicochemical Properties

Quantitative data for 3-Bromopyrazine-2-carboxylic acid is limited in publicly available

literature. The following table summarizes the available information. It is important to note that

some properties for the related but distinct compound, 3-bromopyridine-2-carboxylic acid, are

often misattributed to this compound and are included here for clarity and to highlight the data

gap.
Value for 3-
Value for 3- .
. Bromopyridine-2-
Property Bromopyrazine-2- ) ) Reference
. . carboxylic acid (for
carboxylic acid .
comparison)
CAS Number 937669-80-2 30683-23-9
Molecular Formula CsH3BrN20:2 CeH4BrNO2
Molecular Weight 202.99 g/mol 202.01 g/mol
Physical Form Solid Solid
Purity 97% 97%
Melting Point Not available 141-144 °C
- _ . 315.74£27.0 °C
Boiling Point Not available )
(Predicted)
Solubility Not available Not available
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Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Bromopyrazine-2-carboxylic acid are

not readily available in peer-reviewed literature. However, general synthetic strategies for

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/product/b1291621?utm_src=pdf-body
https://www.benchchem.com/product/b1291621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

analogous compounds suggest that its preparation could potentially be achieved through the
bromination of a suitable pyrazine-2-carboxylic acid precursor or through a Sandmeyer-type
reaction from an amino-pyrazine-2-carboxylic acid derivative.

While a direct synthesis protocol is unavailable, a related procedure for the synthesis of N-
substituted 3-aminopyrazine-2-carboxamides from 3-aminopyrazine-2-carboxylic acid provides
insight into the reactivity of the parent molecule.

Example of a Related Synthesis: General Procedure for the Synthesis of N-substituted 3-
aminopyrazine-2-carboxamides

This procedure involves the activation of the carboxylic acid group of 3-aminopyrazine-2-
carboxylic acid followed by amidation.

» Activation of the Carboxylic Acid: 3-aminopyrazine-2-carboxylic acid (1.0 equivalent) is
treated with 1,1'-carbonyldiimidazole (CDI) (1.3 equivalents) in anhydrous dimethyl sulfoxide
(DMSO). The reaction mixture is allowed to react for 5-10 minutes until the evolution of CO2
gas ceases.[1]

e Amide Bond Formation: The corresponding amine (1.5 equivalents) is then added to the
reaction mixture. The reaction is facilitated by microwave irradiation at 120 °C for 30 minutes.

[1]

This protocol highlights a common method for modifying the carboxylic acid group on the
pyrazine ring, which could be adapted for other synthetic transformations.

Logical Relationships in Synthesis

The synthesis of derivatives from a pyrazine carboxylic acid core often follows a logical
workflow. The following diagram illustrates a generalized pathway for the synthesis of pyrazine-
2-carboxamide derivatives, which could be conceptually applied to 3-bromopyrazine-2-
carboxylic acid.
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Generalized Synthetic Workflow for Pyrazine-2-Carboxamide Derivatives
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Substituted Pyrazine-2-Carboxamide

Experimental Workflow for Biological Activity Screening

Target-based Assays
(e.g., Enzyme Inhibition)
&

»| Animal Models of Disease SAR Studies &

3-Bromopyrazine-2-carboxylic Acid (e.g., Efficacy, Toxicity) Lead Optimization

y
A4

Cell-based Assays
(e.g., Cytotoxicity, Antimicrobial)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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